1-[(4-bromophenyl)methyl]-N-(2,6-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-bromophenyl)methyl]-N-(2,6-dimethylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19BrN2O2/c1-14-5-3-6-15(2)19(14)23-20(25)18-7-4-12-24(21(18)26)13-16-8-10-17(22)11-9-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: KEVVNICITCKOSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)Br
• Molecular Formula: C21H19BrN2O2
• Molecular Weight: 411.3 g/mol
• CAS No.: 946379-92-6

Description

1-[(4-Bromophenyl)methyl]-N-(2,6-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic small molecule characterized by a 1,2-dihydropyridin-2-one core substituted at the 3-position with a carboxamide group. The carboxamide nitrogen is linked to a 2,6-dimethylphenyl moiety, while the 1-position is substituted with a 4-bromobenzyl group. Its molecular formula is C₂₂H₂₀BrN₂O₂, with a molecular weight of 433.32 g/mol.

Biological Activity

1-[(4-bromophenyl)methyl]-N-(2,6-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a complex organic compound that belongs to the dihydropyridine class. This compound's unique structure, characterized by a dihydropyridine core and various functional groups, suggests potential biological activities that warrant further investigation.

Molecular Characteristics

• Molecular Formula : C21H19BrN2O2
• Molecular Weight : 411.3 g/mol

The presence of a bromophenyl group and a dimethylphenyl group in its structure may influence its interactions with biological targets, particularly in pharmacological contexts.

Biological Activity Overview

While direct research on this specific compound is limited, insights can be drawn from studies on structurally similar compounds. The dihydropyridine derivatives are known for various biological activities, including:

• Calcium Channel Modulation : Dihydropyridines are often utilized as calcium channel blockers, which can affect cardiovascular and neurological functions.
• Antimicrobial and Antiparasitic Activities : Compounds with similar structures have demonstrated antileishmanial and antimalarial properties, potentially through mechanisms that disrupt essential biochemical processes in parasites.

The proposed mechanisms of action for 1-[(4-bromophenyl)methyl]-N-(2,6-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide may include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in metabolic pathways.
• Interference with DNA Replication : Some derivatives disrupt DNA synthesis in microbial pathogens.
• Binding to Receptors : The compound might interact with various receptors implicated in disease processes.

Comparative Analysis with Related Compounds

To better understand the potential biological activity of the compound , a comparative analysis with related compounds is useful. Below is a table summarizing key features of similar dihydropyridine derivatives:

Compound Name	Molecular Formula	Key Features
1-[(2-chlorophenyl)methyl]-N-(2,6-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	C21H19ClN2O2	Contains a chlorophenyl group; potential for varied biological activity
N-(2,6-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	C17H19N2O2	Lacks a halogen substituent; simpler structure
1-(4-methoxyphenyl)methyl-N-(2,6-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide	C22H23N2O3	Contains a methoxy group; may exhibit different pharmacological properties

Case Studies and Research Findings

Research on similar compounds has indicated promising biological activities:

• Antimalarial Activity : Dihydropyridine derivatives have been shown to inhibit the growth of Plasmodium species by interfering with their metabolic processes.
  • A study reported that compounds structurally related to this class exhibited IC50 values indicating effective inhibition of malaria parasites.
• Antileishmanial Activity : Another study highlighted the efficacy of certain dihydropyridines against Leishmania species.
  • These compounds were noted for their ability to disrupt essential cellular functions within the parasites.

Comparison with Similar Compounds

(±)-N-(2,6-Dimethylphenyl)-1-iso-propyl-d7-2-piperidinecarboxamide

• Structure: Features a piperidine ring instead of a dihydropyridinone core. The 2,6-dimethylphenyl group is retained, but the 1-position is substituted with an isopropyl-d7 group.
• Molecular Formula : C₁₇H₂₃D₇N₂O (isotopically labeled variant).
• Applications: Not explicitly stated, but isotopic labeling suggests use in pharmacokinetic or metabolic studies .

Metalaxyl and Derivatives

• Structure: Methyl N-(2,6-dimethylphenyl)-N-(methoxyacetyl)-DL-alanine (metalaxyl) shares the N-(2,6-dimethylphenyl) group but incorporates a methoxyacetyl-alanine ester instead of a dihydropyridinone-carboxamide.
• Molecular Formula: C₁₅H₂₁NO₄.
• Applications : Broad-spectrum fungicide used against oomycetes (e.g., Phytophthora spp.) .

Benalaxyl

• Structure : Methyl N-(2,6-dimethylphenyl)-N-(phenylacetyl)-DL-alanine. Similar to metalaxyl but substitutes methoxyacetyl with phenylacetyl.
• Applications : Fungicide with systemic activity .

Functional Group Comparison

Compound	Core Structure	Key Substituents	Bioactivity/Use
Target Compound	1,2-dihydropyridin-2-one	4-Bromobenzyl, N-(2,6-dimethylphenyl)	Undocumented (inferred agrochemical potential)
(±)-N-(2,6-Dimethylphenyl)-1-iso-propyl-d7	Piperidine	N-(2,6-dimethylphenyl), iso-propyl-d7	Isotopic tracer
Metalaxyl	Alanine ester	N-(2,6-dimethylphenyl), methoxyacetyl	Fungicide
Benalaxyl	Alanine ester	N-(2,6-dimethylphenyl), phenylacetyl	Fungicide

Key Observations :

Substituent Influence : The 2,6-dimethylphenyl group is a common feature in fungicides (e.g., metalaxyl, benalaxyl), suggesting its role in target binding or stability. The bromine atom in the target compound may enhance lipophilicity or electron-withdrawing effects compared to methyl or methoxy groups in analogues.

Core Structure: The dihydropyridinone core distinguishes the target compound from piperidine or alanine-based structures. Dihydropyridinones are associated with diverse bioactivities, including kinase inhibition or antimicrobial effects.

Physicochemical and Pharmacokinetic Properties (Inferred)

While direct data for the target compound are unavailable, comparisons with structurally related compounds suggest:

• LogP : Estimated higher than metalaxyl (LogP = 1.7) due to bromine’s lipophilic contribution.
• Solubility : Likely reduced compared to alanine esters (e.g., metalaxyl) due to the aromatic bromobenzyl group.
• Metabolic Stability: The dihydropyridinone core may confer resistance to hydrolysis compared to ester-containing analogues.